Cas no 951796-54-6 (9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde)

• Product Name: 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
• CAS No: 951796-54-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2131085
• PubChem ID: 25917177
• Update Time: 2025-06-18

9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9-Methoxy-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-carbaldehyde
• 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde
• SCHEMBL1620546
• 9-methoxy-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-carbaldehyde
• 6-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
• DB-296940
• CS-0335919
• CPVGOFHSNRVEQX-UHFFFAOYSA-N
• AKOS000302613
• 951796-54-6

• Inchi： 1S/C11H12O4/c1-13-9-5-8(7-12)6-10-11(9)15-4-2-3-14-10/h5-7H,2-4H2,1H3
• InChI Key： CPVGOFHSNRVEQX-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C=O)=CC=2OCCC1)OC

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde

Introduction to 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde (CAS No. 951796-54-6) and Its Emerging Applications in Chemical Biology

The compound 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde (CAS No. 951796-54-6) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. Its molecular framework, characterized by a fused benzodioxepine core with a formyl group at the 7-position and a methoxy substituent at the 9-position, presents a unique combination of electronic and steric properties that make it a promising candidate for further exploration.

This introduction delves into the structural features, synthetic pathways, and most notably, the latest research applications of 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde, emphasizing its potential in modulating biological pathways and its relevance in modern medicinal chemistry.

The benzodioxepine core itself is a relatively understudied motif compared to more conventional scaffolds such as benzodiazepines or dibenzoxazepines. However, recent studies have highlighted the biological significance of this class of compounds, particularly in their interactions with various enzyme systems and receptor targets. The presence of the aldehyde functionality at the 7-position of 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine introduces additional reactivity, allowing for further derivatization and functionalization to tailor pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for biologically active molecules. The aldehyde group can participate in condensation reactions with various nucleophiles, including amines and hydrazines, to yield Schiff bases or hydrazones. These derivatives have shown promise in inhibiting enzymes such as monoamine oxidases (MAOs) and cyclooxygenases (COX), which are implicated in neurodegenerative diseases and inflammation, respectively.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing analogs of 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde to identify novel scaffolds with enhanced binding affinity and selectivity. For instance, molecular docking studies have suggested that modifications at the 3-position or the methoxy substituent can significantly alter interactions with target proteins. This has spurred interest in synthesizing derivatives with optimized pharmacokinetic profiles.

In addition to its role as a building block for drug discovery, 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine has been explored for its potential in probing signaling pathways. Notably, researchers have investigated its effects on neurotransmitter systems by assessing changes in synaptic transmission in animal models. Preliminary findings indicate that certain derivatives may modulate serotonin receptor activity without exhibiting significant side effects commonly associated with classical serotonergic agents.

The synthesis of 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine can be achieved through multiple routes depending on the desired purity and scale. A common approach involves cyclization reactions starting from readily available precursors such as 2-hydroxybenzaldehyde derivatives. Optimization of reaction conditions—including temperature control and catalyst selection—has been crucial in improving yields while maintaining regioselectivity.

The growing interest in this compound has also led to efforts in developing scalable synthetic methodologies suitable for industrial production. Continuous flow chemistry has emerged as a particularly promising technique for synthesizing complex heterocycles like 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine, offering advantages such as reduced reaction times and improved reproducibility. These innovations are essential for supporting preclinical and clinical trials where large quantities of high-quality material are required.

From a medicinal chemistry perspective, the versatility of 9-methoxy-3,4-dihydro-2H-1,5-benzodioxepine lies not only in its structural features but also in its ability to serve as a scaffold for structure-based drug design (SBDD). By leveraging high-throughput screening (HTS) data combined with X-ray crystallography or NMR-based fragment screening techniques researchers can rapidly identify lead compounds that interact with disease-causing proteins.

One notable example is its application in developing inhibitors targeting enzymes overexpressed in cancer cells. The benzodioxepine moiety is known to occupy specific pockets within protein active sites that are often underutilized by other scaffolds. This unique binding mode has been exploited to design molecules that exhibit potent antitumor activity while minimizing off-target effects.

The role of computational tools cannot be overstated when it comes to rationalizing structural modifications based on experimental data. Machine learning models trained on large datasets containing biological activity predictions have proven invaluable for guiding synthetic efforts toward biologically relevant analogs of 9-methoxy-(...) derivatives without extensive empirical testing.

Ethical considerations also play an important role when evaluating new chemical entities like this one. Responsible research practices must be upheld throughout drug discovery pipelines—from initial synthesis through final clinical testing—to ensure safety both for patients who may benefit from these therapies and researchers who handle potentially hazardous intermediates during production processes。